Cas no 884507-16-8 (5-isocyanato-1-methyl-1H-indole)
5-Isocyanato-1-methyl-1H-indole is a reactive heterocyclic compound featuring an isocyanate functional group attached to an indole scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of ureas, carbamates, and other nitrogen-containing derivatives. The methyl group at the 1-position enhances stability, while the isocyanate moiety offers high reactivity toward nucleophiles, enabling efficient conjugation with amines, alcohols, and thiols. Its indole core provides a versatile framework for pharmaceutical and agrochemical applications, including the development of bioactive molecules. Careful handling is required due to the moisture sensitivity of the isocyanate group. Suitable for controlled functionalization in medicinal chemistry and material science.
884507-16-8 structure
Product Name:5-isocyanato-1-methyl-1H-indole
CAS No:884507-16-8
MF:C10H8N2O
MW:172.18332195282
CID:710530
PubChem ID:24229489
Update Time:2025-05-27
5-isocyanato-1-methyl-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole,5-isocyanato-1-methyl-
- 5-Isocyanato-1-methyl-1H-indole
- 5-isocyanato-1-methylindole
- 1H-Indole,5-isocyanato-1-methyl
- 1-methylindol-5-isocyanate
- indole-5-isocyanate
- EN300-1857616
- FT-0707728
- SCHEMBL16297181
- DTXSID20640205
- AKOS006227935
- 884507-16-8
- MFCD09702358
- J-517647
- MS-22305
- DB-077291
- G29866
- 5-isocyanato-1-methyl-1H-indole
-
- Inchi: 1S/C10H8N2O/c1-12-5-4-8-6-9(11-7-13)2-3-10(8)12/h2-6H,1H3
- InChI Key: RDQRMCJCROUHOF-UHFFFAOYSA-N
- SMILES: O=C=NC1C=CC2=C(C=1)C=CN2C
Computed Properties
- Exact Mass: 172.06400
- Monoisotopic Mass: 172.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 34.4Ų
Experimental Properties
- Melting Point: 42.5 °C
- PSA: 34.36000
- LogP: 2.14560
5-isocyanato-1-methyl-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR55642-250mg |
5-Isocyanato-1-methyl-1H-indole |
884507-16-8 | 97% | 250mg |
£90.00 | 2025-02-20 | |
| Apollo Scientific | OR55642-1g |
5-Isocyanato-1-methyl-1H-indole |
884507-16-8 | 97% | 1g |
£130.00 | 2025-02-20 | |
| abcr | AB223530-1 g |
5-Isocyanato-1-methyl-1H-indole, 95%; . |
884507-16-8 | 95% | 1g |
€285.00 | 2023-01-26 | |
| TRC | B450160-10mg |
5-isocyanato-1-methyl-1H-indole |
884507-16-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B450160-50mg |
5-isocyanato-1-methyl-1H-indole |
884507-16-8 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B450160-100mg |
5-isocyanato-1-methyl-1H-indole |
884507-16-8 | 100mg |
$ 115.00 | 2022-06-07 | ||
| Enamine | EN300-1857616-0.05g |
5-isocyanato-1-methyl-1H-indole |
884507-16-8 | 93% | 0.05g |
$27.0 | 2023-09-18 | |
| Enamine | EN300-1857616-0.1g |
5-isocyanato-1-methyl-1H-indole |
884507-16-8 | 93% | 0.1g |
$41.0 | 2023-09-18 | |
| Enamine | EN300-1857616-0.25g |
5-isocyanato-1-methyl-1H-indole |
884507-16-8 | 93% | 0.25g |
$58.0 | 2023-09-18 | |
| Enamine | EN300-1857616-0.5g |
5-isocyanato-1-methyl-1H-indole |
884507-16-8 | 93% | 0.5g |
$91.0 | 2023-09-18 |
5-isocyanato-1-methyl-1H-indole Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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